Cas no 1556-99-6 (4-Methylfluorene)
4-Methylfluorene is a polycyclic aromatic hydrocarbon (PAH) derived from fluorene, featuring a methyl group at the 4-position. This modification enhances its utility in organic synthesis and materials science due to improved solubility and reactivity compared to unsubstituted fluorene. It serves as a key intermediate in the production of dyes, pharmaceuticals, and advanced polymers. The compound’s rigid, planar structure makes it valuable for studying electronic properties in conjugated systems. Its stability and predictable reactivity under controlled conditions further support its use in research and industrial applications. 4-Methylfluorene is typically supplied in high purity to ensure consistent performance in synthetic and analytical workflows.
4-Methylfluorene structure
Product Name:4-Methylfluorene
4-Methylfluorene Chemical and Physical Properties
Names and Identifiers
-
- 9H-Fluorene, 4-methyl-
- 4-Methylfluorene
- 4-methyl-9H-fluorene
- 1-methylfluorene
- 4-Methyl-fluoren
- 4-methyl-fluorene
- 9H-Fluorene,4-methyl
- EINECS 216-313-2
- Fluorene,4-methyl
- Q27282438
- UNII-KU32531B9C
- 4-Methyl-9H-fluorene #
- DTXSID7061776
- MFCD02683752
- 2,6-Difluoro-3-methylbenzylbromide
- 4-Methylfluoren
- NS00025056
- AKOS006278562
- Fluorene, 4-methyl-
- 1556-99-6
- KU32531B9C
-
- Inchi： 1S/C14H12/c1-10-5-4-7-12-9-11-6-2-3-8-13(11)14(10)12/h2-8H,9H2,1H3
- InChI Key： OPFILOLCFWFBNT-UHFFFAOYSA-N
- SMILES： C12C(C)=CC=CC=1CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 180.09400
- Monoisotopic Mass: 180.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.56620
4-Methylfluorene Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
4-Methylfluorene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M305345-250mg |
4-Methylfluorene |
1556-99-6 | 250mg |
$ 207.00 | 2023-09-07 | ||
| TRC | M305345-2.5g |
4-Methylfluorene |
1556-99-6 | 2.5g |
$ 1642.00 | 2023-09-07 | ||
| Biosynth | BAA55699-100 mg |
4-Methylfluorene |
1556-99-6 | 100MG |
$122.00 | 2023-01-05 | ||
| Biosynth | BAA55699-250 mg |
4-Methylfluorene |
1556-99-6 | 250MG |
$227.50 | 2023-01-05 | ||
| Biosynth | BAA55699-500 mg |
4-Methylfluorene |
1556-99-6 | 500MG |
$370.00 | 2023-01-05 | ||
| Biosynth | BAA55699-1000 mg |
4-Methylfluorene |
1556-99-6 | 1g |
$580.00 | 2023-01-05 | ||
| Biosynth | BAA55699-5000 mg |
4-Methylfluorene |
1556-99-6 | 5g |
$1,950.00 | 2023-01-05 | ||
| A2B Chem LLC | AA77612-250mg |
9H-Fluorene, 4-methyl- |
1556-99-6 | 250mg |
$322.00 | 2024-04-20 | ||
| A2B Chem LLC | AA77612-2.5g |
9H-Fluorene, 4-methyl- |
1556-99-6 | 2.5g |
$1715.00 | 2024-04-20 |
4-Methylfluorene Related Literature
-
1. Friedel–Crafts acylation of fluorenes; substituent effects on diacetylationDerek R. Buckle,Neil J. Morgan,Roger G. Alexander J. Chem. Soc. Perkin Trans. 1 1979 3004
-
2. 556. Studies in the phenanthridine series: preparation of some methylphenanthridines and amino-derivativesB. R. T. Keene,P. Tissington J. Chem. Soc. 1965 3032
-
3. 778. Kinetic studies of the fluorene series. Part IV. The acid-catalysed solvolysis of 4-substituted 9-diazofluorenesKeith D. Warren,J. R. Yandle J. Chem. Soc. 1965 4221
-
Timo Rüde,Stefan Dürr,Patrick Preuster,Moritz Wolf,Peter Wasserscheid Sustainable Energy Fuels 2022 6 1541
-
5. 1,4,6-Trimethylanthracene and 1,4,6-trimethylfluorene. N.m.r. spectra of methylfluorenesWilliam Carruthers,David Whitmarsh J. Chem. Soc. Perkin Trans. 1 1973 1511
1556-99-6 (4-Methylfluorene) Related Products
- 2523-39-9(3-Methyl-9H-fluorene)
- 1730-37-6(1-methylfluorene)
- 2523-37-7(9-Methylfluorene)
- 1812-51-7(1,1'-Biphenyl, 2-ethyl-)
- 86-73-7(Fluorene)
- 243-17-4(2,3-Benzofluorene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent